Cas no 10380-28-6 (Copper quinolate)

• Product Name: Copper quinolate
• CAS No: 10380-28-6
• MF: C₁₈H₁₄CuN₂O₂
• MW: 353.861965656281
• MDL: MFCD00067392
• CID: 48566
• PubChem ID: 87564578
• Update Time: 2025-11-04

Copper quinolate Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyquinoline, copper(ii) salt
• 8-Hydroxyquinoline copper complex
• Bis(8-quinolinolato)copper
• Oxine-CU
• Quinolinol, copper(II) chelate
• Tomo-oxiran
• BIS(8-QUINOLINOLATO) COPPER(2)
• Bis(8-quinolinolato-N(1),O(8)) copper
• Bioquin
• Cellu-quin
• Copper-8
• Copper 8-hydroxyquinoline
• Copper 8-hydroxyquinolinate
• Cupric 8-hydroxyquinolate
• Copper(II)-8-hydroxyquinoline
• Cupric 8-quinolinolate
• Copper oxine
• Copper-oxinate
• Copper oxyquinolate
• Copper quinolate
• Culinate
• Cunilate 2472
• Dokirin
• Dokivin
• Dormycin
• Fruitdo
• Milmer
• Milmer 1
• Oxine-copper
• Copper 8-quinolinolate
• Bis(8-quinolinolato)copper(II)
• Bis(8-quinolinolato)copper(II) (purified by sublimation)
• Copper-8-Quinolinolate
• (8-hydroxy quinolinato)2Cu
• [Cu(8-HQ)2]
• 8-Hydroxyquinoline Copper Salt
• bioquin1
• bis(8-hydroxyquinolinato)copper(II)
• bis(8-quinolinolato-κN1,κO8)copper
• bis(quinolin-8-olato-O,N)copper(II)
• copper 8-quinolinolat
• Copper(II) Bis(8-hydroxyquinolinate)
• copper(II) bis(quinolin-8-olate)
• Cunilate
• Bis(8-hydroxyquinolinato)copper(II) (purified by sublimation)
• Copper(II) Bis(8-hydroxyquinolinate) (purified by sublimation)
• Oxine-Copper (purified by sublimation)
• 8-羟基喹啉铜
• copper; quinolin-8-ol
• bis(8-Quinolinolato-κN1,κO8)-Copper (>90%)
• SCHEMBL20544140
• bis(8-Quinolinolato-KappaN1,KappaO8)-Copper (>90%)
• 13014-03-4
• 10380-28-6
• copper;quinolin-8-ol
• AKOS002375207
• copper(2+) diquinolin-8-olate
• Copper-8-hydroxyquinoline
• MFCD00067392
• Copper-8-hydroxyquinoline (1:2)
• DTXSID7020346
• AS-56391
• 8-Hydroxyquinoline copper(II) salt, 98%
• BIS(QUINOLIN-8-YLOXY)COPPER
• AC-7831
• 8Hydroxyquinoline copper complex
• Copper 8hydroxyquinoline
• Copper dioxinate
• Bis(8-hydroxyquinolinato)copper
• Copper, bis(8quinolinolatoN(sup 1),O(sup 8))
• Cupric 8quinolinoxide
• 8-Quinolinol, copper (II) chelate
• Bis(8quinolinatoN1'O8)copper (9CI)
• CCRIS 8219
• B1677
• Bis(8quinolinolato)copper
• Oxinecuivre
• NS00078693
• Bis(8-quinolinato-N1'O8)copper
• B3834
• Oxine-cuivre
• Bis(quinolin8olato)copper (IUPAC)
• Caswell No. 253
• Cupric 8quinolinolate
• Copper oxinate
• Copper8
• EPA Pesticide Chemical Code 024002
• Oxine-copper [BSI:ISO]
• Bis(8-oxyquinoline) copper
• Bis(8hydroxyquinolinato)copper
• 8-HYDROXYQUINOLINE COPPER(2+) SALT
• Copper 8-quinolinolate (1:2)
• SCHEMBL166949
• 8Quinolinol, copper salt
• Copper, bis(8-quinolinolato-N(sup 1),O(sup 8))-
• Bis(8-oxyquinoline)copper
• Copper-oxine
• EINECS 233-841-9
• Copperoxine
• Copper hydroxyquinolate
• Copper(II) 8-hydroxyquinolinate
• NCGC00164444-01
• Copper, bis(8-quinolinolato-.kappa.N1,.kappa.O8)-
• Copper 8hydroxyquinolate
• Bis(8-quinolinato)copper
• Copper(2+) oxinate
• Oxine-cuivre (ISO-French)
• CUPRIC 8-OXYQUINOLINE
• 8-QUINOLINOL COPPER SALT
• Copper 8hydroxyquinolinate
• Bis(quinolin-8-olato)copper (IUPAC)
• AS-10321
• COPPER 8-HYDROXYQUINOLINE (IARC)
• NSC-7720
• CHEBI:82028
• Bis(8-quinolinato-N1'O8)copper (9CI)
• Bis(8oxyquinoline)copper
• Copper 8quinolinolate
• Copper 8-hydroxyquinolate
• oxinecopper
• Copper, bis(8-quinolinolato)-(VAN)
• Celluquin
• Copper 8quinolinol
• Copper bis(8hydroxyquinolinate)
• NSC 7720
• COPPER 8-HYDROXYQUINOLINE [IARC]
• J-520113
• W8YEE02477
• Copper, bis(8-quinolinolato-N1,O8)-(9CI)
• Oxine copper
• C18879
• Copper oxyquinoline
• Bis(8quinolinato)copper
• AI3-26537
• NCGC00164444-02
• DB-040486
• copper quinolin-8-olate
• Q2629981
• Copper 8-quinolate
• AKOS015899053
• Copper, bis(8-quinolinolato-kappaN1,kappaO8)-
• Copper, bis(8-quinolinolato)-(VAN) (8CI)
• Cu 8Q
• Oxine-cuivre [ISO-French]
• Copper quinolinolate
• Copper 8quinolate
• copper(2+) bis(8-oxo-2H-quinolin-2-ide)
• Bis(8quinolinatoN1'O8)copper
• Copper 8-quinolinol
• 8-Quinolinol, copper salt
• UNII-W8YEE02477
• copper(II) oxinate
• Copper bis(8-hydroxyquinolinate)
• Copper, bis(8-quinolinolato-N1,O8)-
• 8Quinolinol, copper(II) chelate
• Cupric 8hydroxyquinolate
• Oxine-copper [ISO]

• MDL： MFCD00067392
• Inchi： 1S/2C9H7NO.Cu/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*1-6,11H;
• InChI Key： IURRXCRWRKQLGC-UHFFFAOYSA-N
• SMILES： [Cu].OC1=CC=CC2=CC=CN=C21.OC1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 351.01900
• Monoisotopic Mass: 353.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 66.2

Experimental Properties

• Color/Form: Yellowish green crystalline solid
• Density: 1,68 g/cm3
• Melting Point: 240 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 44.24000
• LogP: 4.15330
• Sensitiveness: Sensitive to air
• Solubility: Insoluble in water.
• Vapor Pressure: No data available

Copper quinolate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H320-H371-H400
• Warning Statement： P260-P264-P270-P273-P301+P312+P330-P305+P351+P338+P337+P313-P308+P311-P391-P405-P501
• Hazardous Material transportation number：3077
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：VC5250000
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Copper quinolate

Copper Quinolate (CAS No. 10380-28-6): A Comprehensive Overview

The compound Copper Quinolate (CAS No. 10380-28-6) is a specialized chemical entity that has garnered significant attention in the field of pharmaceuticals and materials science. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in various domains. The molecular structure of Copper Quinolate consists of a copper(II) ion coordinated with quinolate ligands, which imparts exceptional stability and reactivity, making it a valuable candidate for innovative research.

In recent years, the exploration of transition metal complexes, particularly those involving copper, has opened new avenues in medicinal chemistry. The use of Copper Quinolate as a pharmacophore has been investigated for its ability to modulate biological pathways, including antioxidant and anti-inflammatory responses. Current research indicates that this compound exhibits promising activity in preclinical models, suggesting its potential as a therapeutic agent in addressing chronic inflammatory conditions and oxidative stress-related diseases.

The synthesis of Copper Quinolate involves a meticulous process that ensures high purity and yield. The reaction typically involves the coordination of quinoline derivatives with copper salts under controlled conditions. Advances in synthetic methodologies have enabled the development of more efficient and sustainable routes for producing this compound, aligning with global trends toward green chemistry principles. These advancements not only enhance the accessibility of Copper Quinolate but also contribute to reducing the environmental impact of its production.

One of the most compelling aspects of Copper Quinolate is its role in nanotechnology and materials science. The compound’s ability to form stable nanoparticles has been exploited for various applications, including drug delivery systems and catalysis. Researchers have demonstrated that Copper Quinolate-based nanoparticles can enhance the bioavailability of therapeutic agents while minimizing side effects. This innovation holds significant promise for improving the efficacy of treatments in oncology and infectious diseases.

The pharmacological profile of Copper Quinolate has been further elucidated through detailed mechanistic studies. Investigations have revealed that the compound interacts with multiple targets within cellular systems, including enzymes and receptors involved in signal transduction pathways. These interactions contribute to its multifaceted therapeutic potential, making it a versatile tool for addressing complex diseases. Additionally, the compound’s ability to cross biological membranes has been noted, which is crucial for its systemic absorption and distribution in vivo.

In the realm of clinical applications, several studies have highlighted the therapeutic benefits of Copper Quinolate in managing neurological disorders. Its neuroprotective properties have been observed in models of neurodegeneration, where it mitigates oxidative damage and inflammation associated with conditions such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the importance of further clinical trials to validate these effects and establish standardized dosing regimens for human use.

The safety profile of Copper Quinolate is another critical area of focus. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. Results indicate that the compound exhibits low toxicity when administered at therapeutic doses, with minimal adverse effects observed in animal models. However, long-term studies are still needed to fully understand any potential cumulative effects or interactions with other medications.

The future direction of research on Copper Quinolate is poised to expand into novel therapeutic modalities. Innovations such as targeted drug delivery systems leveraging nanoparticle technology could enhance its clinical utility significantly. Furthermore, interdisciplinary approaches combining computational chemistry with experimental validation are expected to accelerate the discovery of new derivatives with improved pharmacological properties.

In conclusion, Copper Quinolate (CAS No. 10380-28-6) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique chemical properties, coupled with promising preclinical findings, position it as a compelling candidate for further development. As research continues to uncover new insights into its mechanisms and applications, the potential for harnessing this compound’s benefits remains vast and exciting.